Cas no 10337-83-4 (2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-)

2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl- structure
10337-83-4 structure
Product Name:2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-
CAS No:10337-83-4
MF:C14H12O3
MW:228.243284225464
CID:157167
PubChem ID:165864
Update Time:2025-04-19

2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-
    • 4,8,9-trimethylfuro[2,3-h]chromen-2-one
    • 5-Benzofuranacrylic acid, 4-hydroxy-beta,2,3-trimethyl-, gamma-lactone
    • 10337-83-4
    • DTXSID60145800
    • 4-Hydroxy-beta,2,3-trimethyl-5-benzofuranacrylic acid gamma-lactone
    • 4,4',5'-Trimethylangelicin
    • CHEMBL3956268
    • Inchi: 1S/C14H12O3/c1-7-6-12(15)17-14-10(7)4-5-11-13(14)8(2)9(3)16-11/h4-6H,1-3H3
    • InChI Key: WSZHMTCJRBHJMN-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)C2=C1C=CC1C(C)=CC(=O)OC2=1

Computed Properties

  • Exact Mass: 228.07866
  • Monoisotopic Mass: 228.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • Density: 1.236
  • Boiling Point: 406.2°Cat760mmHg
  • Flash Point: 199.5°C
  • Refractive Index: 1.613
  • PSA: 39.44
  • LogP: 3.46440
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